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Compound of Interest

Compound Name: A-1165442

Cat. No.: B10800525 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides crucial safety protocols and comprehensive disposal procedures for

the compound A-1165442. The following guidelines are intended for researchers, scientists,

and drug development professionals to ensure the safe handling and disposal of this

substance, thereby minimizing environmental impact and maintaining a secure laboratory

environment.

I. Compound Identification and Properties
A-1165442 is a potent and selective TRPV1 antagonist. Its properties are summarized in the

table below.
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Property Value

Chemical Name
(R)-1-(7-chloro-2,2-bis(fluoromethyl)chroman-4-

yl)-3-(3-methylisoquinolin-5-yl)urea

Molecular Formula C22H20ClF2N3O2

Molecular Weight 431.86 g/mol

Appearance White to off-white solid powder

Solubility Soluble in DMSO (≥ 100 mg/mL)[1]

Storage
Powder: -20°C for 3 years; In solvent: -80°C for

2 years, -20°C for 1 year[1]

II. Health and Safety Hazards
While a specific Safety Data Sheet (SDS) for A-1165442 is not publicly available, its chemical

structure as a urea-based, fluorinated organic compound suggests the following potential

hazards. All personnel handling this compound must adhere to strict safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves.

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to prevent inhalation of dust.

Exposure: In case of contact with eyes or skin, flush immediately with copious amounts of

water. If inhaled, move to fresh air. If ingested, seek immediate medical attention.

III. Disposal Procedures
The proper disposal of A-1165442 is critical and must be conducted in accordance with

institutional and local regulations. The following step-by-step process outlines the

recommended disposal plan.

Step 1: Hazardous Waste Determination
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The first step is to classify A-1165442 as a hazardous waste. Given its nature as a synthetic,

fluorinated organic compound, it should be treated as hazardous unless determined otherwise

by your institution's Environmental Health and Safety (EHS) department.

Step 2: Waste Segregation and Collection

Solid Waste: Collect solid A-1165442 waste in a designated, properly labeled, and sealed

container.

Liquid Waste: For solutions of A-1165442 (e.g., in DMSO), collect the liquid waste in a

separate, compatible, and clearly labeled container. Do not mix with other solvent waste

unless permitted by your EHS department.

Step 3: Labeling and Storage

All waste containers must be labeled with "Hazardous Waste," the full chemical name "A-
1165442," and the accumulation start date. Store the waste containers in a designated satellite

accumulation area away from incompatible materials.

Step 4: Final Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. The likely disposal method for a fluorinated organic compound like A-
1165442 is high-temperature incineration by a licensed waste disposal facility.[2][3][4][5] This

method is effective for breaking the strong carbon-fluorine bonds present in such compounds.

[2][3][6]

IV. Experimental Protocols
Currently, detailed experimental protocols for the synthesis or use of A-1165442 are not

publicly available in a comprehensive format. Researchers should refer to the primary scientific

literature for specific methodologies.[7]

V. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of A-
1165442.
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Start: A-1165442 Waste Generated

Is it a solid or liquid waste?

Collect in a labeled solid waste container

Solid

Collect in a labeled liquid waste container

Liquid

Store in designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

EHS arranges for high-temperature incineration

End: Proper Disposal

Click to download full resolution via product page

Caption: A-1165442 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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